molecular formula C18H32S B8590545 2,5-Diheptylthiophene

2,5-Diheptylthiophene

Cat. No.: B8590545
M. Wt: 280.5 g/mol
InChI Key: OZFLBWDMZPGSHY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2,5-Diheptylthiophene is a useful research compound. Its molecular formula is C18H32S and its molecular weight is 280.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C18H32S

Molecular Weight

280.5 g/mol

IUPAC Name

2,5-diheptylthiophene

InChI

InChI=1S/C18H32S/c1-3-5-7-9-11-13-17-15-16-18(19-17)14-12-10-8-6-4-2/h15-16H,3-14H2,1-2H3

InChI Key

OZFLBWDMZPGSHY-UHFFFAOYSA-N

Canonical SMILES

CCCCCCCC1=CC=C(S1)CCCCCCC

Origin of Product

United States

Synthesis routes and methods

Procedure details

In a typical experiment, 2 g (0.024 mole) of thiophene in 50 ml THF (dried over sodium) were treated with 2.5 eq. 1.5M n-BuLi in hexane (0.06 mole, 45 ml) at 0° C. When addition was completed, the mixture was stirred at room temperature for 5 hours. The solution was cooled at 0° C., quenched with 9.5 ml (0.06 mole) of 1-bromoheptane and then stirred at room temperature for 24 hours. The mixture was poured into ice, extracted with ether, dried (MgSO4), and the solvent evaporated. The crude product contains mono and disubstituted thiophene in the ratio 1:2 (by 1H-nmr). The crude product was then treated under the same conditions as above to yield exclusively 2,5-diheptylthiophene (5.1 g, 76%) bp 225°/0.1 mm. 1H-nmr (CDCl3) shows 86.5 (s, 2H); 2.7 (t, 4H); 0.75-2.0 (M, 26H).
Quantity
2 g
Type
reactant
Reaction Step One
Name
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
45 mL
Type
reactant
Reaction Step Three
Quantity
9.5 mL
Type
reactant
Reaction Step Four

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.